Cas no 2138236-28-7 (2-(3-fluoropropyl)-2H-indazol-6-amine)

• Product Name: 2-(3-fluoropropyl)-2H-indazol-6-amine
• CAS No: 2138236-28-7
• MF: C₁₀H₁₂FN₃
• MW: 193.220785140991
• CID: 5990198
• PubChem ID: 165468383
• Update Time: 2025-06-08

2-(3-fluoropropyl)-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropropyl)-2H-indazol-6-amine
• 2138236-28-7
• EN300-804005

• Inchi： 1S/C10H12FN3/c11-4-1-5-14-7-8-2-3-9(12)6-10(8)13-14/h2-3,6-7H,1,4-5,12H2
• InChI Key： ITHWIYWKJMQCEQ-UHFFFAOYSA-N
• SMILES： FCCCN1C=C2C=CC(=CC2=N1)N

Computed Properties

• Exact Mass: 193.10152556g/mol
• Monoisotopic Mass: 193.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-fluoropropyl)-2H-indazol-6-amine

Introduction to 2-(3-fluoropropyl)-2H-indazol-6-amine (CAS No. 2138236-28-7)

2-(3-fluoropropyl)-2H-indazol-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138236-28-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-(3-fluoropropyl)-2H-indazol-6-amine consists of an indazole core substituted with a 3-fluoropropyl group at the 2-position and an amine group at the 6-position. The presence of the fluorine atom introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This structural motif is reminiscent of many pharmacologically active molecules, suggesting that 2-(3-fluoropropyl)-2H-indazol-6-amine may exhibit properties suitable for drug development.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Indazoles are known to interact with various enzymes and receptors, making them promising candidates for treating a range of diseases. The fluorine substituent, in particular, has been widely used in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

One of the most compelling aspects of 2-(3-fluoropropyl)-2H-indazol-6-amine is its potential as an intermediate in the synthesis of more complex drug molecules. The indazole scaffold provides a versatile platform for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility has made indazole derivatives valuable tools in both academic research and industrial drug development.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. Amines are common pharmacophores in drug molecules, and their fluorination can lead to improved pharmacokinetic profiles. For instance, fluorinated amines have been shown to enhance binding affinity to target proteins and reduce susceptibility to metabolic degradation. These findings suggest that 2-(3-fluoropropyl)-2H-indazol-6-amine could be a valuable building block for designing novel therapeutics.

The synthesis of 2-(3-fluoropropyl)-2H-indazol-6-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-fluoropropyl group at the 2-position of the indazole ring typically involves nucleophilic substitution or cross-coupling reactions. The subsequent functionalization at the 6-position with an amine group can be achieved through various methods, including reductive amination or direct amination reactions.

One of the challenges in synthesizing fluorinated indazole derivatives is controlling regioselectivity and stereochemistry. The presence of multiple reactive sites in the molecule necessitates precise reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have significantly improved the efficiency and scalability of these processes.

The biological evaluation of 2-(3-fluoropropyl)-2H-indazol-6-amine has revealed several promising activities. Preclinical studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, it has shown potential as an antagonist for serotonin receptors, which could make it useful in treating neurological disorders.

Additionally, the fluorine atom in 2-(3-fluoropropyl)-2H-indazol-6-amine may contribute to its ability to cross the blood-brain barrier, a critical property for central nervous system (CNS) drugs. This characteristic has sparked interest in exploring its potential as a therapeutic agent for conditions such as depression, anxiety, and cognitive disorders.

The pharmacokinetic profile of 2-(3-fluoropropyl)-2H-indazol-6-amine is another area of active investigation. Studies have shown that fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. These properties are highly desirable in drug development, as they can lead to more effective and convenient dosing regimens.

In conclusion, 2-(3-fluoropropyl)-2H-indazol-6-amine (CAS No. 2138236-28-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for indazole derivatives, compounds like 2-(3-fluoropropyl)-2H-indazol-6-amine are likely to play a significant role in future drug discovery efforts.